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Compound of Interest

Compound Name: RS-18286

Cat. No.: B1680056 Get Quote

Product Identifier: RS-18286 Product Name: Monoclonal Antibody to Hepatitis B Surface

Antigen (HBsAg), ad/ay Subtype Catalog Number: C18286M Manufacturer: Meridian

Bioscience

Introduction
RS-18286 is a murine monoclonal antibody (isotype IgG1) that specifically targets the 'a'

determinant of Hepatitis B surface antigen (HBsAg), with reactivity against both ad and ay

subtypes.[1] This antibody is a critical reagent for the development of immunoassays for the

detection of HBsAg in research and diagnostic applications. This document provides detailed

protocols for the proper dissolution, storage, and handling of RS-18286 to ensure optimal

performance and stability.

Product Specifications
The following table summarizes the key specifications for the RS-18286 monoclonal antibody.
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Parameter Specification

Description
Monoclonal Antibody to Hepatitis B Surface

Antigen (HBsAg), ad/ay Subtype[1]

Specificity
Immunoreactive with all HBsAg, ad/ay

subtypes[1]

Host Animal Mouse[1]

Isotype IgG1[1]

Source Ascites[1]

Immunogen Native HBsAg (ad/ay)[1]

Format Purified, Lyophilized[1]

Purification Protein A Chromatography[1]

Buffer Lyophilized from Phosphate Buffered Saline[1]

Preservative None[1]

Applications
Suitable for use in ELISA and Rapid Assay

formats[1]

Dissolution and Storage Protocols
Proper handling, dissolution, and storage are crucial for maintaining the integrity and

performance of the RS-18286 antibody.

Reconstitution of Lyophilized Antibody
The antibody is supplied in a lyophilized format and requires reconstitution before use.

Protocol:

Pre-centrifugation: Before opening, centrifuge the vial at a low speed (e.g., 10,000 x g for 20

seconds) to ensure the entire lyophilized pellet is at the bottom of the vial.
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Reconstitution: Reconstitute the antibody using sterile, deionized water.[1] The

recommended volume of water will depend on the desired final concentration. For a stock

solution, a common practice is to reconstitute to a concentration of 1 mg/mL. Refer to the

Certificate of Analysis for the specific lot to determine the exact amount of antibody per vial.

Mixing: Gently mix the solution by inverting the tube 5-6 times. Avoid vigorous shaking or

vortexing, as this can lead to protein denaturation and aggregation.

Incubation: Allow the vial to stand at room temperature for a few minutes to ensure the

antibody is fully dissolved.

Storage Conditions
The stability of the antibody is dependent on the storage conditions.
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Form
Storage
Temperature

Duration
Special
Instructions

Lyophilized -20°C[1] Long-term (years)

Store in a desiccated

environment if

possible.

Reconstituted 2-8°C[1] Up to 6 months[1]

Add a bacteriostatic

agent like 0.02%

sodium azide to

prevent microbial

growth for short-term

storage.[2]

Reconstituted -20°C[1] Long-term (years)

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Use low-

protein-binding

microcentrifuge tubes.

Reconstituted -80°C Long-term (years)

Can be used for long-

term storage, though

-20°C is generally

sufficient for most

antibodies.

Note: Avoid repeated freeze-thaw cycles as this can denature the antibody and reduce its

binding capacity.[3] Freezers should not be of the frost-free variety, as these cycle through

freezing and thawing.

Experimental Protocols
RS-18286 is suitable for use in various immunoassay formats. Below are general protocols for

its application in ELISA and as a detection antibody in a sandwich immunoassay.

Enzyme-Linked Immunosorbent Assay (ELISA)
RS-18286 can be used as a detection antibody in a sandwich ELISA for HBsAg.
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Recommended Pairing for Sandwich Immunoassay:

Capture Antibody: C18212M (Monoclonal Antibody to HBsAg)[1]

Detection Antibody: C18286M (RS-18286)[1]

Protocol Workflow:
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Plate Coating

Blocking

Sample Incubation

Detection

Conjugate Addition

Substrate Development

Coat plate with Capture Antibody (C18212M)

Block with BSA or other blocking agent

Add sample containing HBsAg

Add Detection Antibody (RS-18286)

Add enzyme-conjugated secondary antibody

Add substrate and measure signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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